Cas no 1824062-87-4 (3-((3-Methylthiophen-2-yl)methyl)pyrrolidine hydrochloride)

• Product Name: 3-((3-Methylthiophen-2-yl)methyl)pyrrolidine hydrochloride
• CAS No: 1824062-87-4
• MF: C₁₀H₁₆ClNS
• MW: 217.75874042511
• CID: 5719397
• PubChem ID: 86262764
• Update Time: 2025-05-26

3-((3-Methylthiophen-2-yl)methyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(3-methylthiophen-2-yl)methyl]pyrrolidine hydrochloride
• EN300-240858
• F2167-1802
• AKOS026747450
• 1824062-87-4
• 3-((3-methylthiophen-2-yl)methyl)pyrrolidine hydrochloride
• 3-((3-methylthiophen-2-yl)methyl)pyrrolidinehydrochloride
• 3-((3-Methylthiophen-2-yl)methyl)pyrrolidine hydrochloride

• Inchi： 1S/C10H15NS.ClH/c1-8-3-5-12-10(8)6-9-2-4-11-7-9;/h3,5,9,11H,2,4,6-7H2,1H3;1H
• InChI Key： OSAVHULXIXVXGM-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC(C)=C1CC1CNCC1

Computed Properties

• Exact Mass: 217.0691984g/mol
• Monoisotopic Mass: 217.0691984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-((3-Methylthiophen-2-yl)methyl)pyrrolidine hydrochloride

Introduction to 3-((3-Methylthiophen-2-yl)methyl)pyrrolidine hydrochloride (CAS No. 1824062-87-4)

3-((3-Methylthiophen-2-yl)methyl)pyrrolidine hydrochloride, also known by its CAS number 1824062-87-4, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is a derivative of pyrrolidine, a five-membered heterocyclic amine, and features a unique substitution pattern that includes a 3-methylthiophenyl group attached to the pyrrolidine ring. The hydrochloride salt form of this compound enhances its solubility and stability, making it suitable for various applications in drug discovery and development.

The structural complexity of 3-((3-Methylthiophen-2-yl)methyl)pyrrolidine hydrochloride has led to its exploration in multiple areas of research, including its potential as a ligand for various biological targets. Recent studies have highlighted its interactions with receptors and enzymes, suggesting potential therapeutic applications in the treatment of neurological disorders, pain management, and other conditions. The compound's ability to modulate specific receptors makes it an attractive candidate for further investigation in preclinical and clinical settings.

In the realm of medicinal chemistry, the design and synthesis of compounds like 3-((3-Methylthiophen-2-yl)methyl)pyrrolidine hydrochloride are driven by the need to develop more effective and selective drugs. The pyrrolidine scaffold is known for its bioavailability and ability to cross the blood-brain barrier, which are crucial properties for central nervous system (CNS) active compounds. The introduction of the 3-methylthiophenyl group adds a layer of complexity that can influence the compound's pharmacological profile, potentially enhancing its efficacy or selectivity.

Recent advancements in computational chemistry and molecular modeling have facilitated the understanding of the binding interactions between 3-((3-Methylthiophen-2-yl)methyl)pyrrolidine hydrochloride and its biological targets. These studies have provided insights into the molecular mechanisms underlying its biological activity, guiding the rational design of more potent analogs. For instance, molecular docking simulations have revealed that the compound can bind to specific pockets within target proteins, leading to allosteric modulation or direct inhibition.

The pharmacokinetic properties of 3-((3-Methylthiophen-2-yl)methyl)pyrrolidine hydrochloride have also been a focus of recent research. Studies have shown that it exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties, which are essential for its potential use as a therapeutic agent. In vitro and in vivo experiments have demonstrated that the compound can be effectively absorbed through oral administration and has a reasonable half-life in plasma, suggesting its suitability for chronic dosing regimens.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates like 3-((3-Methylthiophen-2-yl)methyl)pyrrolidine hydrochloride. Early-phase clinical trials have shown promising results, with the compound demonstrating good tolerability and a favorable safety profile. These findings have paved the way for further clinical investigations to explore its therapeutic potential in specific disease indications.

In addition to its potential as a therapeutic agent, 3-((3-Methylthiophen-2-yl)methyl)pyrrolidine hydrochloride has also been studied as a tool compound in basic research. Its unique chemical structure makes it useful for probing the function of specific receptors and enzymes, providing valuable insights into their roles in various physiological processes. This dual utility as both a therapeutic candidate and a research tool underscores its significance in the broader context of pharmaceutical science.

The synthesis of 3-((3-Methylthiophen-2-yl)methyl)pyrrolidine hydrochloride involves several well-established organic reactions, including nucleophilic substitution, reductive amination, and salt formation. The synthetic route is designed to be scalable and cost-effective, making it feasible for large-scale production if required. The purity and quality control of the final product are critical aspects that ensure its reliability in both research and clinical settings.

In conclusion, 3-((3-Methylthiophen-2-yl)methyl)pyrrolidine hydrochloride (CAS No. 1824062-87-4) represents an exciting development in the field of medicinal chemistry. Its unique structural features and promising biological activity make it a valuable candidate for further exploration in drug discovery programs. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.